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Introduction

Tetromycin C1 is a polyketide antibiotic produced by the actinomycete strain Streptomyces sp.
MK67-CF9.[1] As a member of the tetracycline class of antibiotics, it exhibits notable activity
against Gram-positive bacteria. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and biological activity of Tetromycin C1, along
with detailed experimental protocols for its isolation and characterization.

Chemical Structure and Physicochemical Properties

Tetromycin C1 is a complex macrocyclic lactone with the molecular formula CsoHssO14 and a
molecular weight of 889.03 g/mol .[1][2] The chemical structure, as described in patent
JPH1057089A, is presented below.

Table 1: Physicochemical Properties of Tetromycin C1[1][2]
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Property Value

Molecular Formula CsoHe4014

Molecular Weight 889.03 g/mol

Appearance Colorless needle-like crystals
Melting Point 190-193 °C

Specific Rotation [a]D2> = -26.0° (c 0.53 in acetone)

High-Resolution Mass Spectrometry (HR-FAB-

m/z 889.4352 (M+H)*
MS)

Biological Activity

Tetromycin C1 demonstrates significant antibacterial activity, primarily against Gram-positive
bacteria. The minimum inhibitory concentrations (MICs) against various bacterial strains have
been determined and are summarized in the table below.

Table 2: Minimum Inhibitory Concentration (MIC) of Tetromycin C1 against various bacterial

strains

Test Organism MIC (pg/mL)
Staphylococcus aureus ATCC 6538P 3.13
Staphylococcus aureus Smith 3.13
Staphylococcus aureus 209P 3.13

Bacillus subtilis ATCC 6633 1.56
Micrococcus luteus ATCC 9341 0.78
Escherichia coli NIHJ > 100
Klebsiella pneumoniae ATCC 10031 > 100
Pseudomonas aeruginosa ATCC 9027 > 100
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Experimental Protocols
Fermentation of Streptomyces sp. MK67-CF9 for
Tetromycin C1 Production

A detailed workflow for the fermentation process is outlined below.
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Caption: Fermentation workflow for Tetromycin C1 production.
Methodology:

e Inoculum Preparation: A loopful of Streptomyces sp. MK67-CF9 from a slant culture is used
to inoculate a seed medium (e.g., starch, soybean meal, yeast extract, and inorganic salts).
The seed culture is incubated at 27°C for 2-3 days on a rotary shaker.

e Production Fermentation: The seed culture is then transferred to a production medium with a
similar composition. The production fermentation is carried out at 27°C for 7 days with
aeration and agitation.

e Harvesting: After incubation, the culture broth is centrifuged to separate the mycelial cake
from the supernatant.

Isolation and Purification of Tetromycin C1

The following diagram illustrates the purification process of Tetromycin C1 from the culture
broth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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